Cas no 435-02-9 (dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene)

dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene structure
435-02-9 structure
Product Name:dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
CAS No:435-02-9
MF:C38H20
MW:476.565409660339
CID:1515658
PubChem ID:9907
Update Time:2025-04-21

dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene Chemical and Physical Properties

Names and Identifiers

    • dibenzo[de,yz]naphtho[8,1,2-hij]hexaphene
    • DIBENZO(DE,YZ)NAPHTHO(8,1,2-HIJ)HEXAPHENE
    • Tribenzo(de,ij,q)naphtho(2,1,8-uva)pentaphene
    • 435-02-9
    • DTXSID80195862
    • Tribenzo[de,ij,q]naphtho[2,1,8-uva]pentaphene
    • Inchi: 1S/C38H20/c1-2-7-25-19-31-26(18-24(25)6-1)20-32-36-27(31)17-16-23-10-5-13-30(35(23)36)37-28-11-3-8-21-14-15-22-9-4-12-29(38(32)37)34(22)33(21)28/h1-20H
    • InChI Key: JTGNWKRAXNGJKB-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=C4C=CC5=CC=CC(=C5C=34)C=1C1=CC=CC3=CC=C4C5C=C6C=CC=CC6=CC=5C=C2C4=C13

Computed Properties

  • Exact Mass: 476.1566
  • Monoisotopic Mass: 476.157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 0
  • Complexity: 919
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 11.1

Experimental Properties

  • Density: 1.414
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 2.034
  • PSA: 0

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